Cas no 946302-65-4 (3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide
• CAS No: 946302-65-4
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 5854979
• PubChem ID: 42474332
• Update Time: 2025-06-26

3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-dimethoxy-N-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
• 946302-65-4
• 3,4-dimethoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide
• F2444-0019
• 3,4-dimethoxy-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}benzamide
• AKOS024648634
• 3,4-dimethoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide

• Inchi： 1S/C21H22N4O4/c1-13-22-19(12-20(23-13)29-4)24-15-6-8-16(9-7-15)25-21(26)14-5-10-17(27-2)18(11-14)28-3/h5-12H,1-4H3,(H,25,26)(H,22,23,24)
• InChI Key： VRERFEPWDPCNLO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OC)N=C(C)N=2)C=C1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 394.16410520g/mol
• Monoisotopic Mass: 394.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 519.3±50.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide

Introduction to 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide and Its Significance in Modern Pharmaceutical Research

3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide, identified by its CAS number 946302-65-4, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The structural composition of this benzamide derivative, featuring methoxy and methyl substituents along with a pyrimidine ring, suggests a multifaceted interaction with biological targets, making it a subject of extensive research in drug discovery initiatives.

The 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide structure exhibits a unique combination of aromatic and heterocyclic moieties that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. The presence of the 6-methoxy-2-methylpyrimidin-4-yl moiety is particularly noteworthy, as pyrimidine derivatives are well-documented for their involvement in various pharmacological mechanisms. These include enzyme inhibition, receptor binding, and modulation of signal transduction pathways, which are critical in the treatment of a wide array of diseases.

In recent years, there has been a surge in research focused on identifying small molecules that can interact with complex biological systems to treat conditions such as cancer, inflammation, and neurodegenerative disorders. The 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide compound has been studied for its potential to interact with targets such as kinases and transcription factors, which are often dysregulated in disease states. The benzamide core is particularly interesting as it is a known pharmacophore in several approved drugs, suggesting that derivatives like this may exhibit similar or improved therapeutic profiles.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this molecule might interact with specific proteins or enzymes. These predictions can then be validated experimentally through techniques like X-ray crystallography or NMR spectroscopy. The 946302-65-4 identifier ensures that researchers can reliably obtain and study this compound under controlled conditions, facilitating reproducibility and collaboration across different laboratories.

The synthesis of 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient construction of such intricate structures using multi-step reactions that incorporate functional group transformations such as condensation, alkylation, and methylation. These synthetic strategies not only contribute to the availability of the compound for research purposes but also provide insights into new synthetic pathways that could be applied to other related molecules.

The pharmacological evaluation of 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide has revealed several promising activities that warrant further investigation. Preclinical studies have indicated potential efficacy against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, the compound has shown preliminary activity in models of inflammation, suggesting its utility in addressing chronic inflammatory diseases. These findings underscore the importance of continued research into this class of molecules for their therapeutic potential.

As our understanding of biological systems evolves, so too does our ability to design molecules that can precisely target disease-causing mechanisms. The 946302-65-4 compound exemplifies how structural complexity can be leveraged to develop novel therapeutics. By integrating insights from computational biology with experimental chemistry, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The continued exploration of derivatives like 3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide holds promise for addressing unmet medical needs across multiple therapeutic areas.

The future direction of research on this compound will likely involve optimizing its pharmacokinetic properties through structure-based drug design principles. This includes modifications aimed at improving solubility, bioavailability, and metabolic stability while maintaining or enhancing biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications. The accessibility provided by identifiers such as CAS number 946302-65-4 ensures that researchers worldwide can engage with this molecule effectively.

In conclusion,3,4-dimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yi1)aminophenyl}benzamide represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its study not only contributes valuable insights into disease mechanisms but also exemplifies how interdisciplinary approaches can drive innovation in drug discovery. As research progresses,CAS number 946302-65 5 will continue to play a crucial role in enabling scientists to explore new therapeutic possibilities.